Cas no 1926163-16-7 ((D-Trp6)-LHRH-Leu-Arg-Pro-Gly amide Trifluoroacetate)

• Product Name: (D-Trp6)-LHRH-Leu-Arg-Pro-Gly amide Trifluoroacetate
• CAS No: 1926163-16-7
• MF: C₈₅H₁₁₆F₃N₂₅O₁₉
• MW: 1848.98186779022
• MDL: MFCD18633545
• CID: 5182329
• Update Time: 2025-10-28

(D-Trp6)-LHRH-Leu-Arg-Pro-Gly amide Trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• (D-Trp6)-LHRH-Leu-Arg-Pro-Gly amide Trifluoroacetate
• PYR-HIS-TRP-SER-TYR-D-TRP-LEU-ARG-PRO-GLY-LEU-ARG-PRO-GLY-NH2
• TRIPTORELIN-LEU-ARG-PRO-GLY AMIDE
• (D-TRP6)-LUTEINIZING HORMONE-RELEASING HORMONE-LEU-ARG-PRO-GLY AMIDE
• (D-TRP6)-GONADOTROPIN-RELEASING HORMONE-LEU-ARG-PRO-GLY AMIDE
• (D-TRP6)-LUTEINIZING HORMONE-RELEASING FACTOR-LEU-ARG-PRO-GLY AMIDE
• (D-TRP6)-LHRH-LEU-ARG-PRO-GLY AMIDE
• (D-TRP6)-LHRH-LEU-ARG-PRO-GLY NH2
• Triptorelin-Leu-Arg-Pro-Gly-NH2

• MDL： MFCD18633545
• Inchi： 1S/C83H115N25O17.C2HF3O2/c1-44(2)31-58(71(115)99-56(17-9-27-90-82(85)86)80(124)107-29-11-19-65(107)78(122)94-40-67(84)111)98-69(113)41-95-79(123)66-20-12-30-108(66)81(125)57(18-10-28-91-83(87)88)100-72(116)59(32-45(3)4)101-74(118)61(34-47-37-92-53-15-7-5-13-51(47)53)103-73(117)60(33-46-21-23-50(110)24-22-46)102-77(121)64(42-109)106-75(119)62(35-48-38-93-54-16-8-6-14-52(48)54)104-76(120)63(36-49-39-89-43-96-49)105-70(114)55-25-26-68(112)97-55;3-2(4,5)1(6)7/h5-8,13-16,21-24,37-39,43-45,55-66,92-93,109-110H,9-12,17-20,25-36,40-42H2,1-4H3,(H2,84,111)(H,89,96)(H,94,122)(H,95,123)(H,97,112)(H,98,113)(H,99,115)(H,100,116)(H,101,118)(H,102,121)(H,103,117)(H,104,120)(H,105,114)(H,106,119)(H4,85,86,90)(H4,87,88,91);(H,6,7)/t55-,56-,57-,58-,59-,60-,61+,62-,63-,64-,65-,66-;/m0./s1
• InChI Key： ZBZSQEXGWAJKFR-QFGXOGGWSA-N
• SMILES： FC(C(=O)O)(F)F.O=C([C@H](CCCNC(=N)N)NC([C@H](CC(C)C)NC([C@@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CO)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CC1=CN=CN1)NC([C@@H]1CCC(N1)=O)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(NCC(N[C@@H](CC(C)C)C(N[C@@H](CCCNC(=N)N)C(N1CCC[C@H]1C(NCC(N)=O)=O)=O)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 25
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 132
• Rotatable Bond Count: 48
• Complexity: 3840
• Topological Polar Surface Area: 695

Additional information on (D-Trp6)-LHRH-Leu-Arg-Pro-Gly amide Trifluoroacetate

The Role of (D-Trp6)-LHRH-Leu-Arg-Pro-Gly Amide Trifluoroacetate (CAS No: 1926163-16-7) in Modern Endocrinology

(D-Trp6)-LHRH-Leu-Arg-Pro-Gly Amide Trifluoroacetate, identified by the CAS registry number 1926163-16-7, is a synthetic analog of luteinizing hormone-releasing hormone (LHRH) that has garnered significant attention in the field of endocrinology and oncology. This compound, often abbreviated as D-Trp6-LHRH, represents a modified version of the naturally occurring LHRH, which plays a pivotal role in regulating the release of gonadotropins from the anterior pituitary gland. The substitution of the naturally occurring tryptophan residue at position 6 with its D-enantiomer (D-Trp) has been shown to enhance the compound's stability and bioavailability, making it a promising candidate for therapeutic applications.

The structural modification of LHRH to create D-Trp6-LHRH involves a strategic alteration that preserves the peptide's biological activity while improving its pharmacokinetic profile. This innovation is particularly significant in the context of treating hormone-dependent malignancies, such as prostate cancer and endometriosis, where precise modulation of gonadotropin secretion is crucial. Recent studies have demonstrated that D-Trp6-LHRH exhibits enhanced potency and reduced side effects compared to its predecessors, underscoring its potential as a next-generation therapeutic agent.

From a mechanistic perspective, D-Trp6-LHRH functions by binding to the LHRH receptor on target cells, thereby mimicking the action of endogenous LHRH. This interaction triggers a cascade of intracellular signaling events that ultimately lead to the release of luteinizing hormone (LH) and follicle-stimulating hormone (FSH). However, due to its modified structure, D-Trp6-LHRH demonstrates prolonged receptor occupancy and sustained hormonal regulation, which are advantageous for chronic disease management.

Recent advancements in peptide chemistry have enabled researchers to further refine the properties of D-Trp6-LHRH. For instance, the incorporation of trifluoroacetic acid as a counterion has been shown to enhance solubility and stability, making it more amenable for parenteral administration. These improvements have paved the way for clinical trials investigating its efficacy in treating various endocrine disorders.

In terms of clinical applications, D-Trp6-LHRH has shown particular promise in managing prostate cancer. By suppressing gonadotropin secretion, this compound effectively reduces testosterone levels, thereby inhibiting tumor growth and progression. Emerging data from phase II clinical trials suggest that D-Trp6-LHRH may offer superior efficacy compared to traditional LHRH analogs, with fewer adverse effects such as hot flashes and bone density loss.

Beyond oncology, D-Trp6-LHRH holds potential in treating other conditions characterized by dysregulated gonadotropin secretion, such as precocious puberty and certain forms of infertility. Its ability to modulate hormonal balance with high precision makes it an attractive option for personalized medicine approaches.

In conclusion, (D-Trp6)-LHRH-Leu-Arg-Pro-Gly Amide Trifluoroacetate (CAS No: 1926163-16-7) represents a significant advancement in peptide-based therapeutics. With its enhanced stability, potency, and specificity, this compound is poised to play a critical role in the treatment of hormone-dependent diseases. As research continues to unravel its full potential, it is likely that D-Trp6-LHRH will become an integral component of modern endocrinological practice.